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Compound of Interest

Compound Name: Otenabant hydrochloride

Cat. No.: B7909994 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for the preparation and use of

otenabant hydrochloride stock solutions in Dimethyl Sulfoxide (DMSO). Otenabant
hydrochloride is a potent and selective cannabinoid receptor 1 (CB1) antagonist, and these

protocols are designed to ensure accurate and reproducible experimental results.

Compound Information
Otenabant hydrochloride, also known as CP-945,598 hydrochloride, is a key tool for

investigating the endocannabinoid system. Proper handling and solution preparation are critical

for its effective use in research.
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Property Value Citation(s)

Synonyms
CP-945,598 Hydrochloride, CP

945598
[1][2]

CAS Number 686347-12-6 [1][2]

Molecular Formula C25H25Cl2N7O.HCl [2]

Molecular Weight 546.88 g/mol [1][2]

Mechanism of Action
Potent and selective CB1

receptor antagonist.
[1][2][3]

Storage (Solid) -20°C for up to 3 years. [2]

Storage (Stock Solution)
-80°C for up to 1 year; -20°C

for up to 1 month.
[2]

Solubility in DMSO
The solubility of otenabant hydrochloride in DMSO is a critical factor for preparing stock

solutions. It is important to use fresh, anhydrous DMSO as moisture can reduce solubility.[2]

Solvent Solubility Notes Citation(s)

DMSO ≥ 1 mg/mL (1.82 mM)

Moisture-absorbing

DMSO can decrease

solubility; use fresh

DMSO.

[2]

DMSO 5 mg/mL (9.14 mM)

Warming may be

required to achieve

this concentration.

[4]

Water Insoluble - [2][4]

Experimental Protocol: Preparation of a 10 mM
Otenabant Hydrochloride Stock Solution in DMSO
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This protocol details the steps to prepare a 10 mM stock solution of otenabant hydrochloride
in DMSO.

Materials:

Otenabant hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Pipettes and sterile filter tips

Vortex mixer

(Optional) Water bath or heat block

Procedure:

Pre-weighing Preparation: Allow the vial of otenabant hydrochloride to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh out 5.47 mg of otenabant hydrochloride powder using a

calibrated analytical balance and transfer it to a sterile microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the otenabant
hydrochloride.

Dissolution: Vortex the solution thoroughly until the powder is completely dissolved. If

necessary, gentle warming in a water bath (not exceeding 37°C) can aid in dissolution.[4]

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade

the compound. Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for

short-term storage (up to 1 month).[2]
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Experimental Workflow
The following diagram illustrates the workflow for preparing the otenabant hydrochloride
stock solution.

Preparation Workflow
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Workflow for Otenabant Hydrochloride Stock Solution Preparation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b7909994?utm_src=pdf-body
https://www.benchchem.com/product/b7909994?utm_src=pdf-body-img
https://www.benchchem.com/product/b7909994?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7909994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action and Signaling Pathway
Otenabant hydrochloride is a selective antagonist of the Cannabinoid Receptor 1 (CB1),

which is a G-protein coupled receptor (GPCR).[1][5] The binding of an agonist to the CB1

receptor typically leads to the inhibition of adenylyl cyclase and the activation of mitogen-

activated protein (MAP) kinase.[5] As an antagonist, otenabant blocks these downstream

signaling events. The endocannabinoid system's overactivity is associated with obesity and

metabolic syndrome.[6] By blocking the CB1 receptor, otenabant can reverse these effects.

Blockade of the CB1 receptor has been shown to improve glycemic control through the hepatic

Sirt1/mTORC2/Akt pathway and increase fatty acid oxidation via LKB1/AMPK signaling.[6]

The diagram below illustrates the signaling pathway affected by otenabant hydrochloride.
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Otenabant Hydrochloride's Antagonistic Effect on the CB1 Receptor Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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